Cas no 1228551-83-4 (1-(3,4-Dimethylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine)

• Product Name: 1-(3,4-Dimethylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine
• CAS No: 1228551-83-4
• MF: C₁₅H₁₉N₃
• MW: 241.331463098526
• CID: 4689567
• Update Time: 2025-06-14

1-(3,4-Dimethylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine
• T3784
• 1H-indazol-4-amine, 1-(3,4-dimethylphenyl)-4,5,6,7-tetrahydro-, hydrochloride

• Inchi： 1S/C15H19N3/c1-10-6-7-12(8-11(10)2)18-15-5-3-4-14(16)13(15)9-17-18/h6-9,14H,3-5,16H2,1-2H3
• InChI Key： XGTYWTRYVPDMEJ-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C)=C(C)C=2)C2=C(C=N1)C(CCC2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(3,4-Dimethylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine

Latest Research Insights on 1-(3,4-Dimethylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine (CAS: 1228551-83-4)

The compound 1-(3,4-Dimethylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine (CAS: 1228551-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and emerging roles in drug discovery.

Recent studies highlight the compound's unique structural features, which include a tetrahydroindazole core and a 3,4-dimethylphenyl substituent. These structural motifs are associated with enhanced binding affinity to specific biological targets, particularly in the context of kinase inhibition. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a subset of protein kinases implicated in inflammatory diseases and cancer.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 1-(3,4-Dimethylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine. A novel catalytic method utilizing palladium-based catalysts has been reported to improve the efficiency of the key cyclization step, reducing byproduct formation and enabling scalable production. This methodological innovation is critical for supporting preclinical and clinical studies.

Pharmacological evaluations have revealed promising results in animal models. For instance, a recent preclinical study demonstrated that this compound significantly reduces tumor growth in xenograft models of colorectal cancer, with minimal off-target effects. The mechanism of action appears to involve the modulation of the PI3K/AKT/mTOR pathway, a well-known signaling cascade in oncology. These findings position the compound as a candidate for further development in targeted cancer therapies.

Despite these advancements, challenges remain. The compound's pharmacokinetic profile, including its metabolic stability and bioavailability, requires further optimization. Researchers are exploring prodrug strategies and formulation technologies to address these limitations. Additionally, ongoing toxicology studies aim to establish a comprehensive safety profile, which is essential for advancing to human trials.

In conclusion, 1-(3,4-Dimethylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine represents a promising scaffold in medicinal chemistry, with potential applications in oncology and inflammation. Continued research efforts are expected to elucidate its full therapeutic potential and address current limitations. This briefing underscores the importance of interdisciplinary collaboration in accelerating the translation of such discoveries into clinical applications.